Cas no 5582-62-7 (O-Trimethylsilylpropargyl alcohol)

O-Trimethylsilylpropargyl alcohol is a silyl-protected propargyl alcohol derivative, commonly employed in organic synthesis as a versatile building block. The trimethylsilyl (TMS) group enhances stability and controls reactivity, making it useful in nucleophilic additions, cross-coupling reactions, and click chemistry applications. Its propargyl functionality allows for further derivatization, including alkyne-based transformations and cycloadditions. The compound is particularly valuable in protecting group strategies, where selective deprotection can be achieved under mild conditions. Its moisture sensitivity necessitates handling under inert atmospheres, but its synthetic flexibility makes it a preferred choice for constructing complex molecular architectures in pharmaceuticals and materials science.
O-Trimethylsilylpropargyl alcohol structure
5582-62-7 structure
Product Name:O-Trimethylsilylpropargyl alcohol
CAS No:5582-62-7
MF:C6H12OSi
MW:128.244382858276
MDL:MFCD00042844
CID:46024
PubChem ID:24863307
Update Time:2025-06-23

O-Trimethylsilylpropargyl alcohol Chemical and Physical Properties

Names and Identifiers

    • O-Trimethylsilylpropargyl alcohol
    • 3-Trimethylsiloxy-1-propyne
    • trimethyl(prop-2-ynoxy)silane
    • PROPARGYLOXYTRIMETHYLSILANE
    • O-Trimethylsilylpropargyl alcoholO-Propargyloxy trimethyl silane
    • TriMethylboroxine
    • trimethyl(2-propynyloxy)-silan
    • Silane,trimethyl(2-propynyloxy)-
    • C6H12OSi
    • Propargyl alcohol, trimethylsilyl ether
    • O12158
    • AKOS015837690
    • 2-Propynyl trimethylsilyl ether #
    • (Propargyloxy)trimethylsilane
    • propargyloxy-trimethylsilane
    • Silane, trimethyl(2-propyn-1-yloxy)-
    • Silane, trimethyl(2-propynyloxy)-
    • 3-trimethylsiloxypropyne
    • EINECS 226-981-7
    • SCHEMBL336146
    • AS-50365
    • trimethyl(prop-2-yn-1-yloxy)silane
    • Trimethyl-prop-2-ynyloxy-silane
    • DTXSID9063956
    • Trimethyl(2-propynyloxy)silane
    • 5582-62-7
    • trimethyl(prop-2-ynyloxy)silane
    • 3-Trimethylsiloxy-1-propyne, 98%
    • Propargyl alcohol, TMS derivative
    • J-802279
    • BB 0263028
    • MFCD00042844
    • NS00044249
    • trimethyl(prop-2-yn-1-yloxy) silane
    • FT-0655899
    • s20125
    • MDL: MFCD00042844
    • Inchi: 1S/C6H12OSi/c1-5-6-7-8(2,3)4/h1H,6H2,2-4H3
    • InChI Key: ZZRPJWCNCLSOLR-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)OCC#C
    • BRN: 2036793

Computed Properties

  • Exact Mass: 128.06600
  • Monoisotopic Mass: 128.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Yellowish brown transparent liquid
  • Density: 0.835 g/mL at 25 °C(lit.)
  • Melting Point: <0°C
  • Boiling Point: 52 °C/85 mmHg(lit.)
  • Flash Point: Fahrenheit: 46.4 ° f
    Celsius: 8 ° c
  • Refractive Index: n20/D 1.408(lit.)
  • PSA: 9.23000
  • LogP: 1.47110
  • Solubility: Not determined
  • Vapor Pressure: 23.6±0.2 mmHg at 25°C
  • Sensitiveness: Moisture Sensitive

O-Trimethylsilylpropargyl alcohol Security Information

  • Symbol: GHS02
  • Signal Word:Danger
  • Hazard Statement: H225
  • Warning Statement: P210
  • Hazardous Material transportation number:UN 1993 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11
  • Safety Instruction: S16-S23-S24/25
  • FLUKA BRAND F CODES:21
  • Hazardous Material Identification: F
  • Risk Phrases:R11
  • Packing Group:II
  • Safety Term:3
  • Packing Group:II
  • Hazard Level:3
  • Storage Condition:Store at 4°C,-4At ℃Store…Better
  • HazardClass:3
  • PackingGroup:II
  • TSCA:Yes

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O-Trimethylsilylpropargyl alcohol Suppliers

Amadis Chemical Company Limited
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(CAS:5582-62-7)O-Trimethylsilylpropargyl alcohol
Order Number:A830829
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:19
Price ($):155.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5582-62-7)O-Trimethylsilylpropargyl alcohol
A830829
Purity:99%
Quantity:25g
Price ($):155.0
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